Cas no 400756-39-0 (4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 400756-39-0
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD02090839
• CID: 892562
• PubChem ID: 589707
• Update Time: 2025-09-22

4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid
• 4-Chloro-2-ethyl-2H-pyrazole-3-carboxylic acid
• 4-chloro-1-ethylpyrazole-5-carboxylic acid
• AC1LBVGW
• CTK4I2421
• SBB009153
• SureCN1431393
• FS-1384
• 4-chloro-2-ethylpyrazole-3-carboxylic acid
• EN300-83474
• Pyrazole-5-carboxylic acid, 4-chloro-1-ethyl-
• 400756-39-0
• BBL015814
• AKOS000302359
• DTXSID50343434
• Z275169946
• STK301312
• 4-chloro-2-ethyl-pyrazole-3-carboxylic acid
• SCHEMBL1431393
• DA-39752
• ALBB-003734
• 4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid #
• MFCD02090839
• F30590
• 4-Chloro-1-ethyl-1H-pyrazole-5-carboxylicacid

• MDL： MFCD02090839
• Inchi： 1S/C6H7ClN2O2/c1-2-9-5(6(10)11)4(7)3-8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key： ZGZXVMWVZJUGBM-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C(=O)O)CC

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 329.4±22.0 °C at 760 mmHg
• Flash Point: 153.0±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-1-ethyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives